2-(4-methoxyphenyl)-N-[3-(methylthio)phenyl]acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C16H17NO2S/c1-19-14-8-6-12(7-9-14)10-16(18)17-13-4-3-5-15(11-13)20-2/h3-9,11H,10H2,1-2H3,(H,17,18)
• InChI Key: ZXCXWTFANXRDTI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=CC(=CC=C2)SC
• Molecular Formula: C16H17NO2S
• Molecular Weight: 287.4 g/mol

Description

2-(4-methoxyphenyl)-N-[3-(methylthio)phenyl]acetamide, also known as methiothepin, is a synthetic compound that belongs to the class of pharmacologically active compounds known as serotonin receptor antagonists. Methiothepin is a potent antagonist of the 5-HT2A and 5-HT2C receptors and has been extensively studied for its potential therapeutic applications in the treatment of various psychiatric and neurological disorders.

Mechanism of Action

Methiothepin acts as a potent antagonist of the 5-HT2A and 5-HT2C receptors. These receptors are involved in the regulation of various physiological processes, including mood, cognition, appetite, and sleep. By blocking the activity of these receptors, 2-(4-methoxyphenyl)-N-[3-(methylthio)phenyl]acetamide can modulate the levels of various neurotransmitters, including serotonin, dopamine, and norepinephrine, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
Methiothepin has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine and norepinephrine in the brain, which can improve mood and cognitive function. Methiothepin has also been shown to decrease the levels of serotonin in the brain, which can reduce anxiety and improve mood. Additionally, 2-(4-methoxyphenyl)-N-[3-(methylthio)phenyl]acetamide has been shown to have anticonvulsant effects, which can be useful in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

Methiothepin has several advantages for use in lab experiments. It is a potent and selective antagonist of the 5-HT2A and 5-HT2C receptors, which makes it a useful tool for investigating the role of these receptors in various physiological and pathological processes. Methiothepin is also relatively easy to synthesize and has a long half-life, which makes it useful for in vivo studies.
However, there are also some limitations to the use of 2-(4-methoxyphenyl)-N-[3-(methylthio)phenyl]acetamide in lab experiments. It has been shown to have off-target effects on other receptors, which can complicate the interpretation of experimental results. Additionally, 2-(4-methoxyphenyl)-N-[3-(methylthio)phenyl]acetamide has been shown to have a narrow therapeutic window, which can make it difficult to use in clinical settings.

Future Directions

There are several future directions for research on 2-(4-methoxyphenyl)-N-[3-(methylthio)phenyl]acetamide. One potential area of research is the development of more selective and potent antagonists of the 5-HT2A and 5-HT2C receptors. Another area of research is the investigation of the role of these receptors in the pathophysiology of various psychiatric and neurological disorders. Additionally, there is a need for more studies on the pharmacokinetics and pharmacodynamics of 2-(4-methoxyphenyl)-N-[3-(methylthio)phenyl]acetamide, which can help to optimize its use in clinical settings. Finally, there is a need for more studies on the safety and tolerability of 2-(4-methoxyphenyl)-N-[3-(methylthio)phenyl]acetamide, particularly in vulnerable populations such as children and the elderly.

Scientific Research Applications

Methiothepin has been extensively studied for its potential therapeutic applications in the treatment of various psychiatric and neurological disorders. It has been shown to have antipsychotic, antidepressant, anxiolytic, and anticonvulsant properties. Methiothepin has also been studied for its potential use in the treatment of migraines and as an analgesic.